Cas no 751436-48-3 (Propyl(thiophen-2-ylmethyl)amine)

• Product Name: Propyl(thiophen-2-ylmethyl)amine
• CAS No: 751436-48-3
• MF: C₈H₁₃NS
• MW: 155.26052069664
• MDL: MFCD04506878
• CID: 1072953
• PubChem ID: 4716570
• Update Time: 2025-07-20

Propyl(thiophen-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Thienylmethyl)propan-1-amine
• N-(thiophen-2-ylmethyl)propan-1-amine
• Propyl(thiophen-2-ylMethyl)aMine
• propyl[(thiophen-2-yl)methyl]amine
• AKOS000189103
• 751436-48-3
• MFCD04506878
• SCHEMBL11922708
• BS-24494
• DTXSID30405882
• BFB43648
• STL137735
• Propyl(thiophen-2-ylmethyl)amine

• MDL： MFCD04506878
• Inchi： 1S/C8H13NS/c1-2-5-9-7-8-4-3-6-10-8/h3-4,6,9H,2,5,7H2,1H3
• InChI Key： TYJDQRACYFTARL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNCCC

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 212.2±15.0 °C at 760 mmHg
• Flash Point: 82.1±20.4 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

Propyl(thiophen-2-ylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Propyl(thiophen-2-ylmethyl)amine

Comprehensive Overview of Propyl(thiophen-2-ylmethyl)amine (CAS No. 751436-48-3): Properties, Applications, and Industry Insights

Propyl(thiophen-2-ylmethyl)amine (CAS No. 751436-48-3) is a specialized organic compound featuring a unique molecular structure combining a thiophene ring with an amine functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The thiophene moiety contributes to its electron-rich properties, while the propylamine chain enhances solubility and bioavailability, making it valuable for drug discovery.

In recent years, the demand for heterocyclic amine derivatives like Propyl(thiophen-2-ylmethyl)amine has surged, driven by trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in catalysis and bioconjugation, addressing common search queries such as "thiophene-based amine applications" or "CAS 751436-48-3 supplier." Its stability under mild conditions aligns with industry shifts toward energy-efficient processes, a hot topic in 2024.

The synthesis of Propyl(thiophen-2-ylmethyl)amine typically involves reductive amination of 2-thiophenecarboxaldehyde with propylamine, a method optimized for high yield and minimal byproducts. Analytical techniques like HPLC and NMR spectroscopy confirm its purity, critical for applications in medicinal chemistry. Notably, its logP value (a measure of lipophilicity) makes it a candidate for CNS-targeting drugs, a frequent focus in pharmaceutical forums.

From an SEO perspective, terms like "buy Propyl(thiophen-2-ylmethyl)amine" or "751436-48-3 technical data" reflect user intent. This compound’s relevance extends to material science, where its conductive polymers potential is studied—a niche yet growing area. Regulatory compliance (e.g., REACH) and custom synthesis options are also key concerns for buyers, emphasizing the need for transparent documentation.

Future prospects for CAS 751436-48-3 include precursor development for anticancer agents and non-linear optics (NLO) materials. As AI-driven drug design accelerates, this compound’s QSAR compatibility (Quantitative Structure-Activity Relationship) positions it as a valuable asset. Industry reports highlight a CAGR of ~6% for similar fine chemicals, underscoring its commercial viability.